
Technical Guide: Molecular Weight of 2-(4-
Bromo-1H-pyrazol-1-yl)pyridine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2-(4-Bromo-1h-pyrazol-1-

yl)pyridine

Cat. No.: B1339004 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of 2-(4-Bromo-1H-
pyrazol-1-yl)pyridine, a heterocyclic compound of interest in pharmaceutical research and

development.

Molecular Structure and Formula
2-(4-Bromo-1H-pyrazol-1-yl)pyridine is composed of a pyridine ring substituted at the 2-

position with a 4-bromopyrazole ring. The molecular formula for this compound is C₈H₆BrN₃.

Calculation of Molecular Weight
The molecular weight is calculated from the molecular formula using the standard atomic

weights of the constituent elements.

Carbon (C): The standard atomic weight of carbon is approximately 12.011 atomic mass

units (amu).[1][2][3]

Hydrogen (H): The standard atomic weight of hydrogen is approximately 1.008 amu.[4][5][6]

[7]

Bromine (Br): The standard atomic weight of bromine is approximately 79.904 amu.[8][9][10]

[11]
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Nitrogen (N): The standard atomic weight of nitrogen is approximately 14.007 amu.[12][13]

[14][15]

The molecular weight is the sum of the atomic weights of all atoms in the molecule:

Molecular Weight = (8 × AC) + (6 × AH) + (1 × ABr) + (3 × AN) Molecular Weight = (8 × 12.011)

+ (6 × 1.008) + (1 × 79.904) + (3 × 14.007) Molecular Weight = 96.088 + 6.048 + 79.904 +

42.021 Molecular Weight = 224.061 g/mol

This value is consistent with the reported molecular weight for the isomeric compound 2-(4-

Bromo-1H-pyrazol-3-yl)pyridine, which is 224.057 g/mol .[16]

Data Presentation
The quantitative data for the molecular weight calculation is summarized in the table below for

clarity and easy comparison.

Element Symbol Count
Atomic Weight
(amu)

Total Weight
(amu)

Carbon C 8 12.011 96.088

Hydrogen H 6 1.008 6.048

Bromine Br 1 79.904 79.904

Nitrogen N 3 14.007 42.021

Total 18 224.061

Experimental Protocols
The determination of the molecular weight of a compound like 2-(4-Bromo-1H-pyrazol-1-
yl)pyridine is typically achieved through mass spectrometry.

Protocol: High-Resolution Mass Spectrometry (HRMS)

Sample Preparation: A dilute solution of the purified compound is prepared in a suitable

volatile solvent (e.g., acetonitrile or methanol).
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Ionization: The sample is introduced into the mass spectrometer and ionized, most

commonly using electrospray ionization (ESI) to generate protonated molecules [M+H]⁺.

Mass Analysis: The ions are guided into a high-resolution mass analyzer, such as an

Orbitrap or a time-of-flight (TOF) analyzer.

Data Acquisition: The mass-to-charge ratio (m/z) of the ions is measured with high precision.

Data Analysis: The exact mass of the monoisotopic peak is determined and compared to the

theoretical exact mass calculated from the molecular formula using the masses of the most

abundant isotopes (¹²C, ¹H, ⁷⁹Br, ¹⁴N).

Visualization
The following diagrams illustrate the molecular structure and the logical workflow for

determining the molecular weight.

Molecular structure of 2-(4-Bromo-1H-pyrazol-1-yl)pyridine.

Determine Molecular Formula
(C₈H₆BrN₃)

Identify Atomic Weights
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Workflow for molecular weight calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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